4-(Tetrahydro-2h-pyran-4-yl)butan-1-amine

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 4-(oxan-4-yl)butan-1-amine
• InChI: InChI=1S/C9H19NO/c10-6-2-1-3-9-4-7-11-8-5-9/h9H,1-8,10H2
• InChI Key: PFGXTUPMUJBHJE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CCCCN

Description

4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine is a primary amine featuring a tetrahydro-2H-pyran-4-yl moiety attached to a four-carbon aliphatic chain. This compound is of interest due to its structural hybrid nature, combining the rigidity of the oxygen-containing pyran ring with the flexibility of the butylamine chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine typically involves the reaction of tetrahydropyran derivatives with butan-1-amine. One common method includes the use of tetrahydropyran-4-carboxaldehyde, which undergoes reductive amination with butan-1-amine in the presence of a reducing agent such as sodium cyanoborohydride .

Industrial Production Methods

Industrial production of this compound may involve large-scale reductive amination processes, utilizing continuous flow reactors to ensure efficient and consistent production. The reaction conditions are optimized to maintain high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding oximes or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Reagents like acyl chlorides or sulfonyl chlorides are used for substitution reactions.

Major Products

Oxidation: Oximes or nitriles.

Reduction: Secondary or tertiary amines.

Substitution: Amides or sulfonamides.

Scientific Research Applications

4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme-substrate interactions and as a building block for bioactive compounds.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets. The pathways involved can include signal transduction, metabolic processes, or gene expression regulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Butanamine Chain

2-Methyl-4-(tetrahydro-2H-pyran-4-yl)butan-1-amine

• Structure: A methyl group is introduced at the second carbon of the butanamine chain (C10H21NO).
• Molecular Weight: 171.28 g/mol vs. ~157.25 g/mol for the parent compound (estimated C9H19NO).
• This modification may also affect binding affinity in biological systems due to conformational restrictions .

4,4,4-Trifluoro-2-(tetrahydro-2H-pyran-4-yl)butan-1-amine

• Structure: Three fluorine atoms replace hydrogens on the third carbon of the butanamine chain (C9H15F3NO).
• Applications : Fluorinated analogs are often explored in medicinal chemistry for improved pharmacokinetic profiles. However, this compound is listed as discontinued, suggesting challenges in synthesis or stability .

Modifications on the Pyran Ring or Amine Group

N-Methyltetrahydro-2H-pyran-4-amine

• Structure: A methyl group replaces a hydrogen on the amine nitrogen (C6H13NO).
• Basicity : The tertiary amine is less basic than the primary amine in the target compound, reducing its protonation ability in physiological conditions.
• Solubility : Lower polarity may enhance lipid solubility, favoring blood-brain barrier penetration .

4-(3-(tert-Butyl)phenyl)tetrahydro-2H-pyran-4-amine

• Structure : A bulky tert-butylphenyl group is attached to the pyran ring.
• Steric Effects : The aromatic substituent introduces significant steric bulk, likely reducing solubility in aqueous media but improving affinity for hydrophobic binding pockets in enzymes or receptors .

Heterocyclic Thio/Sulfinyl Derivatives ()

• Biological Activity : These derivatives were synthesized for inhibitory activity studies, suggesting that sulfur-based substituents could modulate target engagement .

Solubility and Polarity

• Parent Compound: The pyran ring’s ether oxygen enhances polarity, likely improving solubility in polar solvents (e.g., ethanol, DMSO) compared to purely aliphatic amines.
• Fluorinated Analog : Increased lipophilicity due to fluorine atoms may reduce aqueous solubility but improve membrane permeability .
• Methylated Analog (2-Methyl) : Reduced polarity from the methyl group could lower solubility in water .

Biological Activity

4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine is an organic compound characterized by its unique structural features, including a tetrahydropyran ring and a butan-1-amine chain. This compound has garnered attention in medicinal chemistry due to its potential biological activities and applications in drug development.

Chemical Structure and Properties

The molecular formula of 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine is $C_9H_{17}N$ with a molecular weight of approximately 143.24 g/mol. The presence of the tetrahydropyran ring contributes to the compound's stability and reactivity, making it a valuable candidate for various synthetic and biological applications.

The biological activity of 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine is primarily attributed to its interactions with specific molecular targets, such as enzymes and receptors. The compound may function as either an inhibitor or activator , modulating enzymatic activity and influencing metabolic pathways or gene expression regulation. This modulation can lead to therapeutic effects in various disease models.

Biological Activities

Research indicates that 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may have inhibitory effects on certain bacterial strains, including Mycobacterium tuberculosis, although further research is needed to quantify these effects .
• Enzyme Interaction : The compound has been employed in studies focusing on enzyme-substrate interactions, highlighting its potential role in biochemical assays and drug design.
• Therapeutic Potential : Given its structural characteristics, 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine is being explored as a precursor for developing novel therapeutic agents targeting various diseases, including neurodegenerative disorders .

Study on Antimicrobial Activity

A high-throughput screening study evaluated the activity of various compounds against Mycobacterium tuberculosis, revealing that structural modifications similar to those in 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine could enhance antimicrobial properties. The study highlighted the importance of specific functional groups in determining bioactivity .

Enzyme Inhibition Studies

Another investigation focused on the inhibition of histone deacetylases (HDACs), where derivatives of 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine were synthesized and tested for their ability to modulate HDAC activity. Results indicated that certain analogs exhibited significant inhibition, suggesting potential applications in cancer therapy .

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amine, a comparison with structurally similar compounds was conducted:

Compound Name	Molecular Formula	Key Features
4-(Tetrahydro-2H-pyran-2-yl)butan-1-am	C9H17N	Variation in tetrahydropyran ring
4-(Tetrahydro-2H-pyran-4-yl)butan-1-ol	C9H18O	Hydroxyl group instead of amine
4-(Tetrahydro-2H-pyran-4-yl)ethanone	C8H14O	Ketone functional group

This table illustrates how variations in functional groups can significantly influence biological activity and chemical properties, emphasizing the distinctiveness of 4-(Tetrahydro-2H-pyran-4-yl)butan-1-amines' structure.